Cas no 2984-04-5 ((1s,4as,10as)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic Acid)

• Product Name: (1s,4as,10as)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic Acid
• CAS No: 2984-04-5
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1439588
• PubChem ID: 1761729
• Update Time: 2025-04-20

(1s,4as,10as)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1s,4as,10as)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic Acid
• AC1LWZOB
• Dehydro abietic acid
• (+)-dehydroabietic acid
• NSC730999
• abieta-8,11,13-trien-18-oic acid
• Dehydroabietinsaeure
• Dehydroabiet...saeure
• epi-dehydroabietic acid
• AC1LWZOB; Dehydro abietic acid; (+)-dehydroabietic acid; NSC730999; abieta-8,11,13-trien-18-oic acid; Dehydroabietinsaeure; Dehydroabiet...saeure; epi-dehydroabietic acid;
• DTXSID70365113
• SCHEMBL15313390
• 2984-04-5
• NSC-730999

• Inchi： 1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)/t17-,19+,20-/m0/s1
• InChI Key： NFWKVWVWBFBAOV-SXLOBPIMSA-N
• SMILES： OC([C@@]1(C)CCC[C@]2(C)C3C=CC(C(C)C)=CC=3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.90490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids